Cas no 39122-75-3 (Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI))
39122-75-3 structure
Product Name:Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
CAS No:39122-75-3
MF:C9H14N2O2S
MW:214.284660816193
CID:297353
PubChem ID:45117851
Update Time:2025-04-19
Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
- 39122-75-3
- Ethyl (5-propyl-1,3-thiazol-2-yl)carbamate
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- Inchi: 1S/C9H14N2O2S/c1-3-5-7-6-10-8(14-7)11-9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11,12)
- InChI Key: QLYVKTZFKIYLQV-UHFFFAOYSA-N
- SMILES: S1C(NC(=O)OCC)=NC=C1CCC
Computed Properties
- Exact Mass: 214.07759887g/mol
- Monoisotopic Mass: 214.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79.5Ų
Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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